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Compound of Interest

Compound Name: JNJ-61432059

Cat. No.: B15616251 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
JNJ-61432059 is an orally active and selective negative allosteric modulator of α-amino-3-

hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors associated with the

transmembrane AMPA receptor regulatory protein (TARP) γ-8.[1][2][3][4][5] Its selectivity for the

TARP γ-8 auxiliary subunit, which is highly expressed in the hippocampus, makes it a valuable

tool for research into neurological conditions like epilepsy.[3][4] Proper solubilization is critical

for accurate and reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common

and effective solvent for preparing stock solutions of JNJ-61432059. This document provides a

detailed protocol for its dissolution and handling.

Data Presentation: Physicochemical Properties and
Solubility
The key properties of JNJ-61432059 are summarized below. Solubility data from various

suppliers indicate that high concentrations can be achieved in DMSO, although mechanical

assistance is often required.
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Property Value Source

Molecular Formula C₂₅H₂₂FN₅O₂ [1][6]

Molecular Weight 443.47 g/mol [1][6]

CAS Number 2035814-50-5 [1][6]

Appearance White to off-white solid [1]

Solubility in DMSO 50 mg/mL (112.75 mM) [1]

65 mg/mL (146.57 mM) [6][7]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of JNJ-61432059 in DMSO.

Adjustments can be made to the initial mass of the compound and the volume of the solvent to

achieve different concentrations.

3.1 Materials

JNJ-61432059 powder (CAS 2035814-50-5)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Appropriate microcentrifuge tubes or vials

Pipettors and sterile tips

Vortex mixer

Ultrasonic water bath

3.2 Safety Precautions
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Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves.

Handle JNJ-61432059 powder in a fume hood or a well-ventilated area to avoid inhalation.

DMSO is readily absorbed through the skin and can carry dissolved compounds with it. Avoid

direct contact.

3.3 Protocol Steps

Preparation: Allow the vial containing the JNJ-61432059 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of JNJ-61432059 powder. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 4.43 mg of the compound.

Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO

to the tube containing the powder. For a 10 mM solution from 4.43 mg of powder, add 1 mL

of DMSO.

Note: DMSO is hygroscopic; use a fresh, unopened bottle or a properly stored anhydrous

supply for best results, as moisture can impact solubility.[1]

Dissolution:

Cap the tube securely and vortex the mixture for 30-60 seconds.

If the solid has not fully dissolved, place the tube in an ultrasonic water bath for 5-10

minutes.[1][6][8] Intermittent vortexing during this time can aid dissolution.

Visually inspect the solution against a light source to ensure no solid particulates remain.

The solution should be clear. If necessary, repeat sonication and vortexing.[8]

Storage:

For long-term storage, it is recommended to aliquot the stock solution into single-use

volumes to avoid repeated freeze-thaw cycles.[9]
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Store the aliquots in tightly sealed vials at -20°C for up to one year or at -80°C for up to

two years.[1]

Stock Solution Preparation Table
The following table provides quick-reference volumes for preparing common stock

concentrations.

Desired Concentration Mass of JNJ-61432059 Volume of DMSO to Add

1 mM 1 mg 2.255 mL

5 mM 1 mg 0.451 mL

10 mM 1 mg 0.225 mL

10 mM 5 mg 1.127 mL

50 mM 5 mg 0.225 mL

Visualized Workflow and Signaling Pathway
5.1 Experimental Workflow Diagram

The following diagram illustrates the key steps for dissolving JNJ-61432059 in DMSO.
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Step 1: Weigh
JNJ-61432059 Powder

Step 2: Add
Anhydrous DMSO

Step 3: Vortex and/or
Sonicate Mixture

Step 4: Visually Confirm
Complete Dissolution

Step 5: Aliquot into
Single-Use Vials

Step 6: Store at
-20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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